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Compound of Interest

Compound Name: Samarium carbonate

Cat. No.: B1581380 Get Quote

Essential Safety and Handling Guide for Samarium
Carbonate
For researchers, scientists, and drug development professionals, ensuring safe handling of all

laboratory chemicals is paramount. This guide provides immediate, essential safety and

logistical information for handling Samarium carbonate, including detailed operational and

disposal plans.

Hazard Identification and Personal Protective Equipment (PPE)

Samarium carbonate is classified as a hazardous substance that can cause skin irritation,

serious eye irritation, and respiratory irritation[1][2]. Adherence to proper safety protocols is

crucial to minimize risk.

Table 1: Personal Protective Equipment (PPE) for Handling Samarium Carbonate
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Protection Type Specific Recommendation Standard/Specification

Eye/Face Protection

Tightly fitting safety goggles

with side-shields or a face

shield.

Conforming to EN166 (EU) or

NIOSH (US)[1][3].

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber). Lab coat

or other protective clothing to

prevent skin contact.

Handle with gloves[2]. Wear

appropriate protective gloves

and clothing[3].

Respiratory Protection

Use in a well-ventilated area. If

dust formation is likely or

exposure limits are exceeded,

a full-face respirator with a

particle filter is recommended.

NIOSH (US) or EN 149 (EU)

approved respirators[1][3].

Operational Procedures for Safe Handling
A systematic approach to handling Samarium carbonate will ensure a safe laboratory

environment.

1. Preparation and Engineering Controls:

Ensure adequate ventilation, such as a chemical fume hood, at all times to minimize

inhalation of dust particles[1][2].

Have an emergency eyewash station and safety shower readily accessible.

Remove all sources of ignition[1].

2. Handling the Chemical:

Avoid the formation of dust and aerosols[1][2].

Wear the appropriate PPE as detailed in Table 1 before handling.

Avoid contact with skin, eyes, and clothing[1][3].

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.chemicalbook.com/msds/samarium-carbonate.pdf
https://www.fishersci.com/store/msds?partNumber=AA1317714&productDescription=SAMR+III+CARB+HYD+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.cdhfinechemical.com/images/product/msds/97_558554239_SAMARIUM(III)CARBONATECASNO38245-37-3MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AA1317714&productDescription=SAMR+III+CARB+HYD+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/msds/samarium-carbonate.pdf
https://www.fishersci.com/store/msds?partNumber=AA1317714&productDescription=SAMR+III+CARB+HYD+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b1581380?utm_src=pdf-body
https://www.chemicalbook.com/msds/samarium-carbonate.pdf
https://www.cdhfinechemical.com/images/product/msds/97_558554239_SAMARIUM(III)CARBONATECASNO38245-37-3MSDS.pdf
https://www.chemicalbook.com/msds/samarium-carbonate.pdf
https://www.chemicalbook.com/msds/samarium-carbonate.pdf
https://www.cdhfinechemical.com/images/product/msds/97_558554239_SAMARIUM(III)CARBONATECASNO38245-37-3MSDS.pdf
https://www.chemicalbook.com/msds/samarium-carbonate.pdf
https://www.fishersci.com/store/msds?partNumber=AA1317714&productDescription=SAMR+III+CARB+HYD+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581380?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Use non-sparking tools to prevent ignition sources[1].

3. Storage:

Store in a tightly closed, suitable container in a dry, cool, and well-ventilated place[1][3].

Store away from incompatible materials such as strong oxidizing agents[3].

4. In Case of a Spill:

Evacuate personnel from the immediate area.

Wear appropriate PPE, including respiratory protection.

Carefully sweep up the spilled solid material, avoiding dust generation, and place it in a

suitable, closed container for disposal[2].

Do not let the chemical enter drains[1][2].

Emergency First Aid Procedures
Immediate and appropriate first aid is critical in the event of exposure.
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Exposure Route First Aid Measures

Eye Contact

Immediately rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing for at

least 15 minutes and consult a physician[1][2].

Skin Contact

Wash off immediately with plenty of soap and

water. Remove contaminated clothing. If skin

irritation occurs, get medical attention[1][2].

Inhalation
Move the person into fresh air. If not breathing,

give artificial respiration. Consult a physician[2].

Ingestion

Rinse mouth with water. Do not induce vomiting.

Never give anything by mouth to an

unconscious person. Call a doctor or Poison

Control Center immediately[1][2].

Disposal Plan
Proper disposal of Samarium carbonate is essential to prevent environmental contamination.

Waste Chemical: Dispose of the material by removal to a licensed chemical destruction plant

or by controlled incineration with flue gas scrubbing[1]. Do not discharge to sewer

systems[1].

Contaminated Packaging: Containers can be triple-rinsed (or equivalent) and offered for

recycling or reconditioning. Alternatively, the packaging can be punctured to make it

unusable for other purposes and then disposed of in a sanitary landfill[1].

Workflow for Handling Samarium Carbonate
The following diagram outlines the logical steps for safely handling Samarium carbonate in a

laboratory setting.
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Caption: Workflow for the safe handling of Samarium carbonate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1581380?utm_src=pdf-body-img
https://www.benchchem.com/product/b1581380?utm_src=pdf-body
https://www.benchchem.com/product/b1581380?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581380?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. chemicalbook.com [chemicalbook.com]

2. cdhfinechemical.com [cdhfinechemical.com]

3. fishersci.com [fishersci.com]

To cite this document: BenchChem. [Personal protective equipment for handling Samarium
carbonate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1581380#personal-protective-equipment-for-
handling-samarium-carbonate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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